1-(3-bromobenzoyl)-4-(methylsulfonyl)piperazine

• IUPAC Name: (3-bromophenyl)-(4-methylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C12H15BrN2O3S/c1-19(17,18)15-7-5-14(6-8-15)12(16)10-3-2-4-11(13)9-10/h2-4,9H,5-8H2,1H3
• InChI Key: OKAGUMKVGPOZAB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C12H15BrN2O3S
• Molecular Weight: 347.23 g/mol

Description

1-(3-bromobenzoyl)-4-(methylsulfonyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(3-bromobenzoyl)-4-(methylsulfonyl)piperazine is not fully understood. However, it has been proposed that this compound may exert its therapeutic effects by modulating various signaling pathways in the body. It has been found to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in the inflammatory response. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase-dependent pathway.
Biochemical and Physiological Effects
1-(3-bromobenzoyl)-4-(methylsulfonyl)piperazine has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in the body. This compound has also been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Furthermore, it has been reported to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-bromobenzoyl)-4-(methylsulfonyl)piperazine in lab experiments is its potential therapeutic applications in various fields of scientific research. This compound has shown promising results in preclinical studies and may lead to the development of new drugs for the treatment of inflammatory diseases, cancer, and neurodegenerative disorders. However, one of the limitations of using this compound in lab experiments is its low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 1-(3-bromobenzoyl)-4-(methylsulfonyl)piperazine. One of the directions is to further investigate its mechanism of action and identify the specific signaling pathways that it modulates in the body. Another direction is to optimize the synthesis method and improve the yield and purity of the final product. Furthermore, future research may focus on the development of new derivatives of this compound with improved pharmacological properties and therapeutic efficacy. Lastly, clinical trials may be conducted to evaluate the safety and efficacy of this compound in humans.
Conclusion
In conclusion, 1-(3-bromobenzoyl)-4-(methylsulfonyl)piperazine is a chemical compound that has shown potential therapeutic applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives in the development of new drugs for the treatment of various diseases.

Scientific Research Applications

1-(3-bromobenzoyl)-4-(methylsulfonyl)piperazine has shown potential therapeutic applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.